Cas no 19765-08-3 ((2-methyl-4-nitro-1H-imidazol-1-yl)acetonitrile)

• Product name: (2-methyl-4-nitro-1H-imidazol-1-yl)acetonitrile
• CAS No: 19765-08-3
• MF: C₆H₆N₄O₂
• MW: 166.13744
• CID: 1389817
• PubChem ID: 209350

(2-methyl-4-nitro-1H-imidazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2-methyl-4-nitro-1H-imidazol-1-yl)acetonitrile
• 1H-imidazole-1-acetonitrile, 2-methyl-4-nitro-
• 2-(2-methyl-4-nitroimidazol-1-yl)acetonitrile
• BRN 0516472
• (2-METHYL-4-NITRO-1H-IMIDAZOL-1-YL)METHYL CYANIDE
• DTXSID70173452
• AKOS022713351
• 19765-08-3
• Imidazole, 1-(cyanomethyl)-2-methyl-4-nitro-
• 1-(Cyanomethyl)-2-methyl-4-nitroimidazole
• STK677034

• Inchi： InChI=1S/C6H6N4O2/c1-5-8-6(10(11)12)4-9(5)3-2-7/h4H,3H2,1H3
• InChI Key： GLPBFDGZAFEHCV-UHFFFAOYSA-N
• SMILES： CC1=NC(=CN1CC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 166.04918
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4Ų
• XLogP3: 0

Experimental Properties

• PSA: 84.75